3-amino-4-methoxy-5-methylbenzoic acid
Overview
Description
3-Amino-4-methoxy-5-methylbenzoic acid, also known as AMMB, is a chemical compound that has been studied for its potential to be used in a variety of scientific applications. It is a metabolite of the amino acid leucine, and is found in a number of foods, including dairy products, eggs, and wheat. AMMB has been investigated for its potential to be used in the synthesis of various pharmaceuticals, as well as for its role in biochemical and physiological processes.
Scientific Research Applications
3-amino-4-methoxy-5-methylbenzoic acid has been studied for its potential to be used in a variety of scientific applications. It has been investigated for its use in the synthesis of various pharmaceuticals, such as antibiotics, antifungals, anti-inflammatory drugs, and anti-cancer drugs. This compound has also been studied for its potential to be used in the synthesis of biocatalysts, enzymes, and other proteins. Additionally, this compound has been studied for its role in biochemical and physiological processes, such as in the metabolism of leucine.
Mechanism of Action
The mechanism of action of 3-amino-4-methoxy-5-methylbenzoic acid is not yet fully understood. However, it is believed that it may act as an inhibitor of certain enzymes, such as those involved in the metabolism of leucine. Additionally, this compound may act as an agonist of certain receptors, such as the G-protein coupled receptor, which is involved in the regulation of a number of physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its potential to affect a number of biochemical and physiological processes. Studies have suggested that this compound may act as an inhibitor of certain enzymes, such as those involved in the metabolism of leucine. Additionally, this compound may act as an agonist of certain receptors, such as the G-protein coupled receptor, which is involved in the regulation of a number of physiological processes. Furthermore, this compound has been studied for its potential to affect the expression of certain genes, such as those involved in the regulation of energy metabolism.
Advantages and Limitations for Lab Experiments
3-amino-4-methoxy-5-methylbenzoic acid has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize in the laboratory, and it is stable at room temperature. Additionally, this compound is soluble in water and organic solvents, making it suitable for use in a variety of experiments. However, this compound is not suitable for use in experiments involving animals, as it is toxic in high concentrations.
Future Directions
There are a number of potential future directions for the study of 3-amino-4-methoxy-5-methylbenzoic acid. One potential direction is to further investigate its potential to be used in the synthesis of pharmaceuticals. Additionally, further research could be conducted to better understand its mechanism of action and its potential to affect biochemical and physiological processes. Furthermore, further research could be conducted to investigate the potential of this compound to be used in the development of new biocatalysts, enzymes, and other proteins. Finally, further research could be conducted to investigate the potential of this compound to be used in the treatment of various diseases, such as cancer and diabetes.
Synthesis Methods
3-amino-4-methoxy-5-methylbenzoic acid can be synthesized in the laboratory through a two-step process. The first step involves the condensation of 4-methoxy-benzaldehyde with ethyl cyanoacetate in the presence of piperidine, which results in the formation of 4-methoxy-3-cyano-5-ethylbenzoic acid. The second step involves the reduction of the cyano group of this compound with sodium borohydride, resulting in the formation of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-methoxy-5-methylbenzoic acid involves the conversion of starting materials through a series of reactions to obtain the final product. The key steps in the synthesis pathway include the protection of the carboxylic acid group, the introduction of the amino group, and the removal of the protecting group to obtain the final product.", "Starting Materials": [ "4-methoxy-3-methylbenzoic acid", "methyl chloroformate", "ammonia", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 4-methoxy-3-methylbenzoic acid with methyl chloroformate in the presence of sodium hydroxide to obtain the methyl ester intermediate.", "Step 2: Introduction of the amino group by reacting the methyl ester intermediate with ammonia in diethyl ether to obtain the protected amino acid intermediate.", "Step 3: Removal of the protecting group by reacting the protected amino acid intermediate with sodium hydroxide in water to obtain 3-amino-4-methoxy-5-methylbenzoic acid." ] } | |
CAS RN |
1780582-37-7 |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
